![molecular formula C10H13BrFNO B1466492 [2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine CAS No. 1495722-93-4](/img/structure/B1466492.png)
[2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine
Overview
Description
2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine is an organic compound with a molecular formula of C8H13BrFN. It is a colorless liquid with a low boiling point and a slight odor. It has a variety of uses in scientific research and industrial applications.
Scientific Research Applications
2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine has a variety of applications in scientific research. It is used as an inhibitor of enzymes such as tyrosine kinases, serine/threonine kinases, and phosphatases. It is also used as a reagent in organic synthesis and as a catalyst for the formation of carbon-carbon bonds.
Mechanism of Action
2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine acts as an inhibitor of enzymes by blocking the active sites of the enzymes. This prevents the enzymes from catalyzing the reactions necessary for the formation of biological molecules.
Biochemical and Physiological Effects
2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and reduce the levels of cholesterol in the blood. It has also been shown to have anti-microbial and anti-fungal properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and purify. The main limitation is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 2-(4-Bromo-3-fluorophenoxy)-ethyl]-dimethylamine in scientific research. It could be used as a drug to treat various diseases, as an insect repellent, or as an herbicide. It could also be used in the synthesis of other compounds or as a catalyst for organic reactions. Additionally, further research could be done to explore its potential use as a therapeutic agent for cancer, inflammation, and other diseases.
properties
IUPAC Name |
2-(4-bromo-3-fluorophenoxy)-N,N-dimethylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrFNO/c1-13(2)5-6-14-8-3-4-9(11)10(12)7-8/h3-4,7H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWBXFQZWNVMFRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC1=CC(=C(C=C1)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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